(2Z)-3-(2-Methoxyethyl)-2-[(2E)-2-[[3-(2-methoxyethyl)-5-phenyl-1,3-benzoxazol-3-ium-2-yl]methylidene]butylidene]-5-phenyl-1,3-benzoxazole;iodide
(2Z)-3-(2-Methoxyethyl)-2-[(2E)-2-[[3-(2-methoxyethyl)-5-phenyl-1,3-benzoxazol-3-ium-2-yl]methylidene]butylidene]-5-phenyl-1,3-benzoxazole;iodide
Brand Name:
Vulcanchem
CAS No.:
13416-17-6
VCID:
VC0081243
InChI:
InChI=1S/C37H37N2O4.HI/c1-4-27(23-36-38(19-21-40-2)32-25-30(15-17-34(32)42-36)28-11-7-5-8-12-28)24-37-39(20-22-41-3)33-26-31(16-18-35(33)43-37)29-13-9-6-10-14-29;/h5-18,23-26H,4,19-22H2,1-3H3;1H/q+1;/p-1
SMILES:
CCC(=CC1=[N+](C2=C(O1)C=CC(=C2)C3=CC=CC=C3)CCOC)C=C4N(C5=C(O4)C=CC(=C5)C6=CC=CC=C6)CCOC.[I-]
Molecular Formula:
C37H37IN2O4
Molecular Weight:
700.6 g/mol
(2Z)-3-(2-Methoxyethyl)-2-[(2E)-2-[[3-(2-methoxyethyl)-5-phenyl-1,3-benzoxazol-3-ium-2-yl]methylidene]butylidene]-5-phenyl-1,3-benzoxazole;iodide
CAS No.: 13416-17-6
Main Products
VCID: VC0081243
Molecular Formula: C37H37IN2O4
Molecular Weight: 700.6 g/mol
![(2Z)-3-(2-Methoxyethyl)-2-[(2E)-2-[[3-(2-methoxyethyl)-5-phenyl-1,3-benzoxazol-3-ium-2-yl]methylidene]butylidene]-5-phenyl-1,3-benzoxazole;iodide - 13416-17-6](/images/no_structure.jpg)
| CAS No. | 13416-17-6 |
|---|---|
| Product Name | (2Z)-3-(2-Methoxyethyl)-2-[(2E)-2-[[3-(2-methoxyethyl)-5-phenyl-1,3-benzoxazol-3-ium-2-yl]methylidene]butylidene]-5-phenyl-1,3-benzoxazole;iodide |
| Molecular Formula | C37H37IN2O4 |
| Molecular Weight | 700.6 g/mol |
| IUPAC Name | 3-(2-methoxyethyl)-2-[2-[[3-(2-methoxyethyl)-5-phenyl-1,3-benzoxazol-3-ium-2-yl]methylidene]butylidene]-5-phenyl-1,3-benzoxazole;iodide |
| Standard InChI | InChI=1S/C37H37N2O4.HI/c1-4-27(23-36-38(19-21-40-2)32-25-30(15-17-34(32)42-36)28-11-7-5-8-12-28)24-37-39(20-22-41-3)33-26-31(16-18-35(33)43-37)29-13-9-6-10-14-29;/h5-18,23-26H,4,19-22H2,1-3H3;1H/q+1;/p-1 |
| Standard InChIKey | ZJLZKBRBTKTKHW-UHFFFAOYSA-M |
| Isomeric SMILES | CC/C(=C\C1=[N+](C2=C(O1)C=CC(=C2)C3=CC=CC=C3)CCOC)/C=C\4/N(C5=C(O4)C=CC(=C5)C6=CC=CC=C6)CCOC.[I-] |
| SMILES | CCC(=CC1=[N+](C2=C(O1)C=CC(=C2)C3=CC=CC=C3)CCOC)C=C4N(C5=C(O4)C=CC(=C5)C6=CC=CC=C6)CCOC.[I-] |
| Canonical SMILES | CCC(=CC1=[N+](C2=C(O1)C=CC(=C2)C3=CC=CC=C3)CCOC)C=C4N(C5=C(O4)C=CC(=C5)C6=CC=CC=C6)CCOC.[I-] |
| Synonyms | 3-(2-methoxyethyl)-2-[2-[[3-(2-methoxyethyl)-5-phenyl-3H-benzoxazol-2-ylidene]methyl]but-1-enyl]-5-phenylbenzoxazolium iodide |
| PubChem Compound | 114647 |
| Last Modified | Nov 11 2021 |
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